Cas no 2098085-39-1 (4-Bromo-6-(4-chlorophenethyl)pyrimidine)

• Product Name: 4-Bromo-6-(4-chlorophenethyl)pyrimidine
• CAS No: 2098085-39-1
• MF: C₁₂H₁₀BrClN₂
• MW: 297.578200817108
• CID: 5056317
• Update Time: 2025-06-11

4-Bromo-6-(4-chlorophenethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(4-chlorophenethyl)pyrimidine
• 4-bromo-6-[2-(4-chlorophenyl)ethyl]pyrimidine
• 4-Bromo-6-(4-chlorophenethyl)pyrimidine

• Inchi： 1S/C12H10BrClN2/c13-12-7-11(15-8-16-12)6-3-9-1-4-10(14)5-2-9/h1-2,4-5,7-8H,3,6H2
• InChI Key： JTUUBUVKBAAHMY-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCC2C=CC(=CC=2)Cl)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(4-chlorophenethyl)pyrimidine

Comprehensive Overview of 4-Bromo-6-(4-chlorophenethyl)pyrimidine (CAS No. 2098085-39-1): Properties, Applications, and Research Insights

4-Bromo-6-(4-chlorophenethyl)pyrimidine (CAS No. 2098085-39-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyrimidine derivative, this compound serves as a critical building block in the synthesis of more complex molecules, particularly in drug discovery and material science. The presence of both bromo and chlorophenethyl substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and other transformations.

In recent years, the demand for 4-Bromo-6-(4-chlorophenethyl)pyrimidine has surged, driven by its applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential role in targeting protein-protein interactions (PPIs), a hot topic in modern drug development. With the rise of AI-driven drug discovery, compounds like this are increasingly screened in silico to predict their bioactivity, reducing time and costs in preclinical studies.

The compound's molecular weight and logP value make it suitable for medicinal chemistry applications, where lipophilicity and solubility are critical parameters. Its X-ray crystallography data, where available, provides insights into its conformational stability, aiding in the design of analogs. Notably, 4-Bromo-6-(4-chlorophenethyl)pyrimidine has been referenced in patents related to cancer therapeutics, aligning with the growing focus on precision medicine.

From a synthetic chemistry perspective, this compound exemplifies the importance of halogenated pyrimidines in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. Such reactions are pivotal in constructing biaryl structures found in many FDA-approved drugs. The 4-chlorophenethyl moiety further introduces steric and electronic effects that can modulate the compound’s binding affinity in biological targets.

Environmental and regulatory considerations are also key discussion points. While 4-Bromo-6-(4-chlorophenethyl)pyrimidine is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound’s stability under ambient conditions and storage recommendations (e.g., desiccated, light-protected) are frequently queried by industrial users, reflecting broader trends in green chemistry and sustainable synthesis.

In the context of high-throughput screening (HTS), this pyrimidine derivative is often evaluated for its selectivity profiles against enzyme panels. Its structure-activity relationship (SAR) data contributes to the optimization of lead compounds, particularly in central nervous system (CNS) drug development. Recent publications highlight its utility in designing allosteric modulators, a trending area in GPCR research.

Market analysts note increasing procurement of CAS 2098085-39-1 by contract research organizations (CROs) and academic institutions, coinciding with expanded funding for rare disease therapeutics. The compound’s supply chain transparency and batch-to-batch consistency are frequently emphasized in quality assessments, addressing concerns raised by the FDA’s stringent guidelines for drug intermediates.

Future research directions may explore the compound’s applicability in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its bromine atom serves as an ideal handle for further functionalization, aligning with the demand for modular scaffolds in fragment-based drug design (FBDD).

In summary, 4-Bromo-6-(4-chlorophenethyl)pyrimidine (CAS No. 2098085-39-1) represents a multifaceted tool in modern chemistry, bridging gaps between medicinal chemistry, materials science, and biotechnology. Its continued study promises to unlock novel therapeutic strategies while adhering to evolving safety and efficiency standards in chemical synthesis.